Cas no 4225-51-8 ((4-Nitrophenoxy)phosphonothioyl Dichloride)

(4-Nitrophenoxy)phosphonothioyl dichloride is a versatile organophosphorus compound characterized by the presence of a nitrophenoxy group and a thiophosphoryl dichloride moiety. Its reactive dichloride and thiophosphoryl functionalities make it a valuable intermediate in the synthesis of thiophosphate esters, agrochemicals, and ligands for coordination chemistry. The electron-withdrawing 4-nitrophenoxy group enhances its reactivity in nucleophilic substitution reactions, facilitating the preparation of structurally diverse derivatives. This compound is particularly useful in the development of pesticides, flame retardants, and specialty chemicals requiring precise phosphorus-sulfur bonding. Its stability under controlled conditions allows for efficient handling in synthetic applications. Proper storage in anhydrous environments is recommended to prevent hydrolysis.
(4-Nitrophenoxy)phosphonothioyl Dichloride structure
4225-51-8 structure
Product Name:(4-Nitrophenoxy)phosphonothioyl Dichloride
CAS No:4225-51-8
MF:C6H4Cl2NO3PS
MW:272.045619010925
MDL:MFCD01074619
CID:325086
PubChem ID:4185152
Update Time:2025-10-29

(4-Nitrophenoxy)phosphonothioyl Dichloride Chemical and Physical Properties

Names and Identifiers

    • Phosphorodichloridothioicacid, O-(4-nitrophenyl) ester (9CI)
    • 4-NITROPHENYL PHOSPHORODICHLORIDOTHIOATE
    • dichloro-(4-nitrophenoxy)-sulfanylidene-λ<sup>5</sup>-phosphane
    • 4-nitrophenyl dichlorothiophosphate
    • 4-nitrophenyl phosphorothiodichloridate
    • 4-nitrophenylthiophosphoryl dichloride
    • phosphorodichloridothioic acid O-para-nitrophenyl ester
    • p-nitrophenyl phosphorodichloridothioate
    • C6H4Cl2NO3PS
    • AC1N4VAB
    • SCHEMBL8877085
    • EN300-254376
    • (4-nitrophenoxy)phosphonothioyldichloride
    • 4225-51-8
    • dichloro-(4-nitrophenoxy)-sulfanylidene-lambda5-phosphane
    • DTXSID60400466
    • (4-nitrophenoxy)phosphonothioyl dichloride
    • (4-Nitrophenoxy)phosphonothioyl Dichloride
    • MDL: MFCD01074619
    • Inchi: 1S/C6H4Cl2NO3PS/c7-13(8,14)12-6-3-1-5(2-4-6)9(10)11/h1-4H
    • InChI Key: RJALBHUNPRJDIE-UHFFFAOYSA-N
    • SMILES: ClP(OC1C=CC(=CC=1)[N+](=O)[O-])(=S)Cl

Computed Properties

  • Exact Mass: 270.90300
  • Monoisotopic Mass: 270.9026565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • PSA: 96.95000
  • LogP: 4.84950

(4-Nitrophenoxy)phosphonothioyl Dichloride Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-Nitrophenoxy)phosphonothioyl Dichloride Pricemore >>

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Additional information on (4-Nitrophenoxy)phosphonothioyl Dichloride

The Compound CAS No. 4225-51-8: (4-Nitrophenoxy)phosphonothioyl Dichloride

(4-Nitrophenoxy)phosphonothioyl Dichloride, identified by the CAS registry number 4225-51-8, is a highly specialized chemical compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a nitrophenyl group with a phosphonothioyl moiety, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of (4-Nitrophenoxy)phosphonothioyl Dichloride in the development of novel materials, particularly in the realm of organophosphorus chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, where its reactivity and selectivity have proven to be advantageous. The compound's ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, has made it a valuable tool in the creation of complex molecular architectures.

The structural features of CAS No. 4225-51-8 are particularly noteworthy. The presence of the nitro group on the aromatic ring imparts strong electron-withdrawing effects, enhancing the reactivity of the phosphorus center. This property is exploited in catalytic processes, where the compound serves as a precursor for highly active catalysts in organic synthesis. Additionally, its dichloride functionality allows for controlled substitution reactions, enabling precise control over the resulting products.

In terms of applications, (4-Nitrophenoxy)phosphonothioyl Dichloride has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to participate in cross-coupling reactions has facilitated the synthesis of bioactive compounds with potential therapeutic applications. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative in industrial processes, reducing reliance on hazardous reagents.

The synthesis and characterization of CAS No. 4225-51-8 have been extensively studied, with researchers employing advanced spectroscopic techniques such as NMR and IR spectroscopy to confirm its structure. These studies have provided insights into its electronic properties and reactivity profiles, which are critical for optimizing its use in various chemical transformations.

In conclusion, (4-Nitrophenoxy)phosphonothioyl Dichloride (CAS No. 4225-51-8) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile reactivity continue to drive innovation across multiple disciplines, from materials science to pharmacology. As research progresses, this compound is expected to unlock new possibilities in chemical engineering and contribute to the development of cutting-edge technologies.

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